[1-(3,5-Difluoro-4-pyridyl)cyclopropyl]methanamine

• Molecular Formula: C9H10F2N2
• Molecular Weight: 184.19 g/mol
• IUPAC Name: [1-(3,5-difluoropyridin-4-yl)cyclopropyl]methanamine
• InChI: InChI=1S/C9H10F2N2/c10-6-3-13-4-7(11)8(6)9(5-12)1-2-9/h3-4H,1-2,5,12H2
• InChI Key: MEWXHTOZFDLMCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN)C2=C(C=NC=C2F)F

Description

[1-(3,5-Difluoro-4-pyridyl)cyclopropyl]methanamine is a useful research compound. Its molecular formula is C9H10F2N2 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3,5-Difluoro-4-pyridyl)cyclopropanecarbonitrile (3.74 g, 20.8 mmol) was dissolved in Toluene (69.2 mL). At −10° C. DIBAL-H in Toluene 1.0M (43.6 mL, 43.6 mmol) was added dropwise to the yellow solution. The reaction mixture was stirred 30 min at −10° C. The mixture was then cooled down to −65° C. At −65° C. NaBH4 (4.81 g, 125 mmol) was added, then carefully 50 mL MeOH. The reaction mixture was stirred 1 h at −50° C., after approximately 30 min a sudden and strong gas evolution occurred and the temperature rose to −30° C. The reaction mixture was poured into 200 mL of 1M potassium sodium tartrate. The pale yellow solution was extracted 3 times with Ether. The combined organic phases were washed with brine and dried with Na2SO4, filtrated and the filtrate evaporated that gave a colorless mixture of oil and solid (3.95 g). The residue was dissolved in Ether and extracted with 4N HCl. The water layer was put to pH=10 with NaOH 30% in water until a white suspension appeared. The suspension was filtrated and washed with ether. The water layer from the filtrate was extracted 3 times with ether. The combined organic layers were dried with Na2SO4, filtrated and evaporated. The residue was a colorless mixture of oil and solid. The mixture was triturated with Ether and the solid was filtrated, the filtrate evaporated which gave the desired product as colorless oil (1.383 g).